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Compound of Interest

Compound Name:
(2-Fluoro-5-

nitrophenyl)methanamine

Cat. No.: B3395588 Get Quote

Disclaimer: No specific Material Safety Data Sheet (MSDS) for (2-Fluoro-5-
nitrophenyl)methanamine is readily available in public databases. The following guide is a

compilation of safety and handling information from structurally related compounds, including

2-fluoro-5-nitroaniline, 2-fluoro-5-nitrobenzaldehyde, and general knowledge of nitroaromatic

and fluorinated amine compounds. This information should be used as a preliminary guide for

risk assessment, and a comprehensive, substance-specific risk assessment should be

conducted before handling this chemical.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing in-depth information on the safe handling, storage, and disposal of (2-
Fluoro-5-nitrophenyl)methanamine and related compounds.

Hazard Identification and Classification
(2-Fluoro-5-nitrophenyl)methanamine is not officially classified under GHS. However, based

on the data for analogous compounds, it should be treated as a hazardous substance. The

primary hazards are associated with its nitroaromatic and fluorinated amine functionalities.

Nitroaromatic compounds are often toxic and can be environmental pollutants[1][2]. Aromatic

amines are a class of chemicals with high reactivity and potential health hazards, including

carcinogenicity and mutagenicity[3].

Summary of Hazards from Analogous Compounds
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The following table summarizes the GHS hazard classifications for structurally similar

compounds. It is prudent to assume that (2-Fluoro-5-nitrophenyl)methanamine exhibits a

similar hazard profile.

Hazard Statement
2-Fluoro-5-
nitroaniline[3]

2-Fluoro-5-
nitrobenzonitrile

5-Fluoro-2-
nitrophenol[4]

Flammable Solid ✓

Acute Toxicity, Oral ✓ ✓

Acute Toxicity, Dermal ✓ ✓

Acute Toxicity,

Inhalation
✓ ✓

Skin Irritation ✓ ✓

Serious Eye Irritation ✓ ✓

Specific Target Organ

Toxicity (Single

Exposure)

✓ ✓

Physical and Chemical Properties
Specific physical and chemical property data for (2-Fluoro-5-nitrophenyl)methanamine are

not available. The table below presents data for a closely related compound, 2-fluoro-5-

nitroaniline.
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Property Data for 2-Fluoro-5-nitroaniline[3][5]

Appearance Light brown powder solid

Melting Point/Range 99 - 103 °C / 210.2 - 217.4 °F

Flash Point 91 °C / 195.8 °F

Molecular Formula C6H5FN2O2

Molecular Weight 156.11 g/mol

Solubility Insoluble in water

Safety and Handling Protocols
Given the hazardous nature of related compounds, strict safety protocols should be followed

when handling (2-Fluoro-5-nitrophenyl)methanamine.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.

PPE Type Specification

Eye/Face Protection
Wear tightly fitting safety goggles or a face

shield (EN 166 or NIOSH approved).

Skin Protection
Wear impervious, flame-retardant protective

clothing.

Hand Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).

Respiratory Protection

Use a full-face respirator with a suitable

cartridge if exposure limits are exceeded or if

irritation or other symptoms are experienced.

Engineering Controls
Engineering controls are the most effective way to manage exposure.
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Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.

Handling and Storage
Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands thoroughly

after handling. Do not eat, drink, or smoke when using this product.

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and

store it locked up. Keep away from heat, sparks, open flames, and hot surfaces.

Experimental Protocols
The following is a generalized protocol for the synthesis of an aminobenzylamine from a

nitrobenzonitrile, a reaction analogous to a potential synthesis of (2-Fluoro-5-
nitrophenyl)methanamine.

Reduction of a Nitroaromatic Compound
This protocol is adapted from the synthesis of 5-Amino-2-fluorobenzonitrile[6].

Objective: To reduce the nitro group of a substituted nitroaromatic compound to an amine.

Materials:

2-Fluoro-5-nitrobenzonitrile (or other nitroaromatic precursor)

Stannous chloride dihydrate (SnCl2·2H2O)

Ethyl acetate

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Round-bottom flask
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Reflux condenser

Separatory funnel

Standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve the nitroaromatic precursor (e.g., 2.0 g of 2-fluoro-5-

nitrobenzonitrile) in ethyl acetate (50 mL).

Add stannous chloride dihydrate (e.g., 27.0 g) to the solution.

Heat the mixture to reflux and maintain for 1.5 hours.

Allow the reaction mixture to cool to room temperature.

Carefully partition the mixture between ethyl acetate and a saturated aqueous solution of

sodium bicarbonate.

Extract the aqueous phase multiple times with ethyl acetate.

Combine the organic phases and wash with water.

Dry the organic phase over anhydrous sodium sulfate.

Filter the solution and concentrate under reduced pressure to obtain the crude product.

The product can be further purified by chromatography or recrystallization as needed.

Diagrams
The following diagrams illustrate key logical and experimental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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